Cas no 2228881-19-2 (3-(3-bromo-4-methylthiophen-2-yl)butanoic acid)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid
• CAS No: 2228881-19-2
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6040699
• PubChem ID: 165752503
• Update Time: 2025-05-26

3-(3-bromo-4-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid
• 2228881-19-2
• EN300-1919137

• Inchi： 1S/C9H11BrO2S/c1-5(3-7(11)12)9-8(10)6(2)4-13-9/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： NPOUYKVBKJSCQL-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C)CC(=O)O

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid

Research Brief on 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid (CAS: 2228881-19-2): Recent Advances and Applications

3-(3-bromo-4-methylthiophen-2-yl)butanoic acid (CAS: 2228881-19-2) is a brominated thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, particularly in the context of enzyme inhibition and targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the key areas of interest in recent research has been the use of 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid as a precursor in the synthesis of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of inhibitors targeting specific kinases involved in inflammatory pathways. The bromine substituent at the 3-position of the thiophene ring was found to enhance the binding affinity of the resulting inhibitors, suggesting that this compound could serve as a valuable scaffold for optimizing drug candidates.

In addition to its role in kinase inhibition, 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid has also been explored for its potential in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of derivatives based on this compound, which exhibited promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, highlighting its potential as a lead structure for novel antibiotics.

From a synthetic chemistry perspective, advancements in the efficient preparation of 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid have been reported. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which utilized palladium-catalyzed cross-coupling reactions to introduce the bromine substituent. This methodological improvement is expected to facilitate broader access to the compound for both academic and industrial research.

Looking ahead, the unique structural features of 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid, including its brominated thiophene core and carboxylic acid functionality, position it as a promising candidate for further exploration in drug discovery. Ongoing research is investigating its potential in other therapeutic areas, such as oncology and neurodegenerative diseases. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its applications in targeted drug delivery systems.

In conclusion, 3-(3-bromo-4-methylthiophen-2-yl)butanoic acid (CAS: 2228881-19-2) represents a versatile and pharmacologically relevant compound with broad potential in medicinal chemistry. Its recent applications in kinase inhibition, antimicrobial activity, and scalable synthesis underscore its importance as a building block for next-generation therapeutics. Continued research in this area is expected to yield further insights into its mechanisms of action and therapeutic utility.